Cas no 17429-26-4 (2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI))
17429-26-4 structure
Product Name:2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI)
2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI)
- 1-methylbicyclo[5.4.0]undec-10-en-9-one
- 4a-methyl-5,6,7,8,9,9a-hexahydro-1H-benzo[7]annulen-2-one
- 4a-methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[7]annulen-2-one
- 4a-Methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[a]cyclohepten-2-one
- 17429-26-4
- 2H-Benzocyclohepten-2-one, 1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans-
- XNBNTNLDJQYZNX-UHFFFAOYSA-N
- 4a-Methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[a]cyclohepten-2-one #
- DTXSID10938486
-
- Inchi: 1S/C12H18O/c1-12-7-4-2-3-5-10(12)9-11(13)6-8-12/h6,8,10H,2-5,7,9H2,1H3
- InChI Key: XNBNTNLDJQYZNX-UHFFFAOYSA-N
- SMILES: O=C1C=CC2(C)CCCCCC2C1
Computed Properties
- Exact Mass: 178.13584
- Monoisotopic Mass: 178.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.6
Experimental Properties
- Density: 0.986
- Boiling Point: 273°Cat760mmHg
- Flash Point: 129.5°C
- Refractive Index: 1.499
- PSA: 17.07
2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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